Cas no 56059-30-4 (5-Fluoro-3,4-dihydro-2,4-dioxo-1(2h)-pyrimidineacetic acid)

• Product Name: 5-Fluoro-3,4-dihydro-2,4-dioxo-1(2h)-pyrimidineacetic acid
• CAS No: 56059-30-4
• MF: C₆H₅FN₂O₄
• MW: 188.113304853439
• MDL: MFCD00832183
• CID: 1056924
• PubChem ID: 1378560
• Update Time: 2025-10-09

5-Fluoro-3,4-dihydro-2,4-dioxo-1(2h)-pyrimidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid
• 5-Fluoro-3,4-dihydro-2,4-dioxo-1(2H)-Pyrimidineacetic Acid
• 5-fluorouracil-1-acetic acid
• 2-(5-fluoro-2,4-dioxopyrimidin-1-yl)acetic acid
• 1(2H)-Pyrimidineacetic acid, 5-fluoro-3,4-dihydro-2,4-dioxo-
• Fluorouracilacetate
• BAS 01578764
• Cambridge id 5324850
• Oprea1_806262
• MLS001049058
• C6H5FN2O4
• (5-Fluorouracil-1-yl)acetic acid
• HMS2269L22
• STK561412
• 6368AJ
• AK
• AB00698139-04
• 1-(carboxymethyl)-5-fluorouracil
• SR-01000398648
• MFCD00832183
• DB-349910
• (5-fluoro-2-hydroxy-4-oxopyrimidin-1(4H)-yl)acetic acid
• AKOS000546703
• (5-FLUORO-2,4-DIOXO-3H-PYRIMIDIN-1-YL)ACETIC ACID
• SY017388
• SMR000386896
• CHEMBL1870625
• A870029
• 5-fluoro-2,4,-dioxo-1,2,3,4-tetrahydropyrimidine-1-acetic acid
• SB57651
• 5-fluoro-1-(carboxymethyl)uracil
• AKOS005487227
• SCHEMBL692624
• CS-0149723
• 2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)aceticacid
• DS-17378
• 56059-30-4
• SR-01000398648-1
• 5-fluorouracil-1-ylacetic acid
• 5-Fluoro-3,4-dihydro-2,4-dioxo-1(2h)-pyrimidineacetic acid

• MDL： MFCD00832183
• Inchi： 1S/C6H5FN2O4/c7-3-1-9(2-4(10)11)6(13)8-5(3)12/h1H,2H2,(H,10,11)(H,8,12,13)
• InChI Key： CPMUSDZOVZYEJJ-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 188.02333481g/mol
• Monoisotopic Mass: 188.02333481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Fluoro-3,4-dihydro-2,4-dioxo-1(2h)-pyrimidineacetic acid

5-Fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidineacetic Acid (CAS No. 56059-30-4)

5-Fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidineacetic acid, also known by its CAS registry number CAS No. 56059-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development and material science.

The molecular structure of 5-fluoro-pyrimidine-acetic acid is characterized by a pyrimidine ring system with a fluorine substituent at the 5-position and an acetic acid group attached at the 1-position. The presence of the fluorine atom introduces unique electronic properties to the molecule, enhancing its reactivity and bioavailability. Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation.

One of the most recent advancements in the study of CAS No. 56059-30-4 involves its application as a potential therapeutic agent in oncology. Researchers have found that this compound can selectively inhibit certain kinases involved in cancer cell proliferation and metastasis. This discovery has opened new avenues for the development of targeted therapies aimed at combating various types of cancer.

In addition to its pharmacological applications, 5-fluoro-pyrimidine-acetic acid has also been explored for its role in agricultural chemistry. Studies have shown that this compound can act as a plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

The synthesis of CAS No. 56059-30-4 has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also reduced environmental impact, aligning with current trends toward sustainable chemistry.

In conclusion, 5-fluoro-pyrimidine-acetic acid (CAS No. 56059-30-4) represents a multifaceted compound with extensive potential in both medical and agricultural applications. As research continues to uncover new aspects of its properties and functions, this compound is poised to play a pivotal role in advancing modern science and technology.